Cas no 1158747-37-5 (3-(2-Fluorophenyl)methylhexahydro-1H-azepine)

• Product Name: 3-(2-Fluorophenyl)methylhexahydro-1H-azepine
• CAS No: 1158747-37-5
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 1062618
• PubChem ID: 71316870
• Update Time: 2025-07-23

3-(2-Fluorophenyl)methylhexahydro-1H-azepine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Fluorophenyl)methyl]hexahydro-1H-azepine
• 3-[(2-fluorophenyl)methyl]azepane
• DB-262032
• 3-(2-Fluorobenzyl)azepane
• 1158747-37-5
• DTXSID30747810
• 3-(2-Fluorophenyl)methylhexahydro-1H-azepine

• Inchi： 1S/C13H18FN/c14-13-7-2-1-6-12(13)9-11-5-3-4-8-15-10-11/h1-2,6-7,11,15H,3-5,8-10H2
• InChI Key： PZXFDWZDCUXQAN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1CNCCCC1

Computed Properties

• Exact Mass: 207.14200
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.08670

Additional information on 3-(2-Fluorophenyl)methylhexahydro-1H-azepine

Introduction to 3-(2-Fluorophenyl)methylhexahydro-1H-azepine (CAS No. 1158747-37-5)

3-(2-Fluorophenyl)methylhexahydro-1H-azepine, identified by its Chemical Abstracts Service (CAS) number 1158747-37-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by a hexahydroazepine core substituted with a 2-fluorophenylmethyl group, has garnered attention due to its structural complexity and potential biological activity. The presence of the fluorine atom in the aromatic ring introduces unique electronic and steric properties, making this compound a valuable scaffold for drug discovery and development.

The hexahydro-1H-azepine moiety is a well-known pharmacophore in medicinal chemistry, often found in therapeutic agents targeting various neurological and cardiovascular disorders. Its cyclic structure provides a rigid framework that can interact favorably with biological targets, while the substitution pattern allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. The 2-fluorophenylmethyl group further enhances the compound's potential by introducing hydrophobicity and electronic effects that can modulate receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(2-Fluorophenyl)methylhexahydro-1H-azepine to various protein targets with high accuracy. Studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in pain signaling, neurodegeneration, and inflammation. The fluorine atom at the para position of the phenyl ring has been shown to increase metabolic stability and binding affinity, which are critical factors in drug design.

In vitro studies have demonstrated promising results regarding the pharmacological profile of 3-(2-Fluorophenyl)methylhexahydro-1H-azepine. Researchers have observed moderate potency in assays targeting neurotransmitter receptors, particularly those implicated in cognitive disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) therapies. Additionally, its structural similarity to known pharmacologically active molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The synthesis of 3-(2-Fluorophenyl)methylhexahydro-1H-azepine presents both challenges and opportunities for synthetic chemists. The construction of the hexahydroazepine ring requires careful selection of reaction conditions and reagents to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cyclizations and asymmetric hydrogenations, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for achieving optimal biological activity.

One of the most compelling aspects of 3-(2-Fluorophenyl)methylhexahydro-1H-azepine is its potential as a lead compound for further drug development. By leveraging structure-based drug design principles, medicinal chemists can modify various substituents on the molecule to enhance its therapeutic efficacy and reduce side effects. For instance, exploring different fluorinated aromatic rings or introducing additional functional groups could lead to novel derivatives with improved pharmacological profiles.

The impact of fluorine substitution on pharmaceutical compounds is well-documented, with numerous examples demonstrating its role in enhancing drug properties. In the case of 3-(2-Fluorophenyl)methylhexahydro-1H-azepine, the fluorine atom at the 2-position of the phenyl ring contributes to increased lipophilicity and metabolic stability, which are essential for prolonged drug action. This feature is particularly relevant in chronic disease management, where sustained therapeutic levels are required.

Recent research has also highlighted the importance of understanding the three-dimensional structure of 3-(2-Fluorophenyl)methylhexahydro-1H-azepine in determining its biological activity. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how this compound interacts with its target proteins at an atomic level. These structural details are crucial for designing inhibitors or agonists with high selectivity and potency.

The development of novel pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, and clinicians. In the case of 3-(2-Fluorophenyl)methylhexahydro-1H-azepine, ongoing studies aim to bridge the gap between laboratory findings and clinical applications. Preclinical trials are being planned to evaluate its safety profile and therapeutic potential in animal models. Such studies will provide critical data for regulatory submissions and eventual human testing.

The future prospects for 3-(2-Fluorophenyl)methylhexahydro-1H-azepine are promising, given its unique structural features and potential biological activity. As research continues to uncover new therapeutic applications, this compound may emerge as a key player in addressing unmet medical needs. The combination of innovative synthetic strategies and advanced computational techniques ensures that further exploration of its properties will yield valuable insights into drug design principles.